Cas no 65-15-6 (Azapetine Hydrochloride)

• Product Name: Azapetine Hydrochloride
• CAS No: 65-15-6
• MF: C₁₇H₁₈ClN
• MW: 271.784523487091
• CID: 2085364
• PubChem ID: 120163
• Update Time: 2025-04-21

Azapetine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Azapetine Hydrochloride
• 6-prop-2-enyl-5,7-dihydrobenzo[d][2]benzazepine,hydrochloride
• 6-Allyl-6,7-dihydro-5H-dibenzo[c,e]azepine hydrochloride
• AzapetineHydrochloride
• UNII-KN855K6HSO
• starbld0003322
• Q27282344
• 6-prop-2-enyl-5,7-dihydrobenzo[d][2]benzazepine;hydrochloride
• KN855K6HSO
• 5H-Dibenz(c,e)azepine, 6-allyl-6,7-dihydro-, hydrochloride (7CI,8CI)
• Azapetine HCl
• SCHEMBL6763929
• DTXCID40137804
• 6,7-Dihydro-6-(2-propenyl)-5H-dibenz(c,e)azepine hydrochloride
• 65-15-6
• AZAPENTINE HYDROCHLORIDE
• 5H-Dibenz(c,e)azepine, 6,7-dihydro-6-(2-propenyl)-, hydrochloride
• DTXSID40215313
• 5H-Dibenz(c,e)azepine, 6-allyl-6,7-dihydro-, hydrochloride

• Inchi： 1S/C17H17N.ClH/c1-2-11-18-12-14-7-3-5-9-16(14)17-10-6-4-8-15(17)13-18;/h2-10H,1,11-13H2;1H
• InChI Key： PAGNTBKVOFUKLT-UHFFFAOYSA-N
• SMILES： Cl.N1(CC=C)CC2C=CC=CC=2C2C=CC=CC=2C1

Computed Properties

• Exact Mass: 235.1361
• Monoisotopic Mass: 235.1361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2

Experimental Properties

• Density: 1.05
• Boiling Point: 364.5°Cat760mmHg
• Flash Point: 157.1°C